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Compound of Interest

Compound Name:
3-[(4-

Chlorobenzyl)oxy]benzaldehyde

CAS No.: 24550-39-8

Cat. No.: B1583950

Get Quote

Executive Summary & Chemical Identity[1][2]
This guide provides a definitive technical framework for the mass spectrometric analysis of 3-
[(4-Chlorobenzyl)oxy]benzaldehyde (CAS: 443124-79-6). As a pivotal intermediate in the

synthesis of pharmaceuticals—often serving as a scaffold for reductive aminations or

Knoevenagel condensations—precise characterization of this molecule is critical for quality

control in multistep organic synthesis.

This document moves beyond basic spectral matching, offering a mechanistic breakdown of

ionization pathways (EI and ESI), isotopic signatures, and diagnostic fragmentation patterns

required to distinguish this compound from regioisomers and degradation products.

Physicochemical Profile
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Property Specification

IUPAC Name 3-[(4-Chlorophenyl)methoxy]benzaldehyde

Molecular Formula

Exact Mass
246.0448 Da (

)

Molecular Weight 246.69 g/mol

Key Functional Groups Aryl Aldehyde, Benzyl Ether, Aryl Chloride

Isotopic Signature
Distinct

ratio (3:1)

Instrumentation & Methodology
To ensure reproducibility, the following protocols define the standard operating conditions for

both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS).

GC-MS Protocol (Electron Ionization)
Recommended for purity profiling and structural confirmation.

Inlet Temperature: 250°C (Split mode 10:1)

Column: 5% Phenyl-arylene / 95% Dimethylpolysiloxane (e.g., DB-5MS), 30m × 0.25mm ID

× 0.25µm film.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program:

Hold 80°C for 1 min.

Ramp 20°C/min to 280°C.
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Hold 5 min.

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temp: 230°C.

Scan Range: m/z 50–350.

LC-MS Protocol (Electrospray Ionization)
Recommended for trace analysis in biological matrices or thermally labile mixtures.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.

Ionization Mode: Positive ESI (

).

Capillary Voltage: 3.5 kV.

Cone Voltage: 20–40 V (Optimized for source fragmentation).

Fragmentation Mechanics & Interpretation[3]
The mass spectrum of 3-[(4-Chlorobenzyl)oxy]benzaldehyde is dominated by the stability of

the benzyl ether linkage and the directing power of the aromatic rings. The fragmentation logic

relies on identifying the Molecular Ion Cluster and the Base Peak.

The Molecular Ion Cluster ( )
In EI mode, the molecular ion is robust due to the aromatic stabilization.

m/z 246 (

): Represents the
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isotopologue.

m/z 248 (

): Represents the

isotopologue.

Diagnostic Ratio: The intensity ratio of m/z 246 to 248 must be approximately 3:1. Deviation

from this ratio indicates interference or co-elution.

Primary Fragmentation Pathway: Benzyl Ether Cleavage
The most thermodynamically favorable pathway is the cleavage of the

bond. This heterolytic cleavage generates a resonance-stabilized 4-chlorobenzyl cation
(chlorotropylium ion) and a 3-hydroxybenzaldehyde radical.

Fragment A (Base Peak): m/z 125 (

) / 127 (

).

Structure:

(4-Chlorobenzyl cation).

Mechanism: Inductive cleavage driven by the stability of the benzylic carbocation.

Fragment B: m/z 121.

Structure:

(3-Formylphenoxyl cation).

Note: This peak is typically less intense than the chlorobenzyl cation.

Secondary Pathways
Aldehyde Cleavage (
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-cleavage): Loss of the formyl hydrogen (

, m/z 245) or the formyl radical (

, m/z 217).

Tropylium Degradation: The m/z 125 ion can further lose HCl or Cl to form m/z 89 (

) or m/z 90 (

).

Visualization of Fragmentation Pathways

Molecular Ion (M+)
m/z 246 / 248

[C14H11ClO2]+.

Base Peak: 4-Chlorobenzyl Cation
m/z 125 / 127

[C7H6Cl]+

Benzyl Ether Cleavage
(Primary Path)

3-Hydroxybenzaldehyde Radical
(Neutral Loss)

Neutral Loss

[M-H]+
m/z 245

- H• (Aldehyde alpha-cleavage)

[M-CHO]+
m/z 217

- CHO•

Chlorotropylium Ion
(Resonance Stabilized)

Isomerization

C7H5+
m/z 89

- HCl (Secondary Decay)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation map of 3-[(4-Chlorobenzyl)oxy]benzaldehyde under

Electron Ionization (70 eV).

Data Summary & Peak Assignments
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The following table summarizes the diagnostic ions expected in the EI mass spectrum. Use this

for rapid peak assignment during data processing.

m/z (Nominal) Ion Identity Formula
Relative
Abundance
(Est.)

Mechanistic
Origin

246
Molecular Ion (

)
20–40%

Parent molecule

ionization.

248
Isotope Ion (

)
~6–13% isotope

contribution.

245 <5% -cleavage of

aldehyde H.

217 5–10%
Loss of formyl

radical.

125 Base Peak 100%

Formation of 4-

chlorobenzyl

cation.

127
Isotope Base

Peak
~32% analog of the

base peak.

89
Tropylium

Fragment
10–20%

Loss of HCl from

m/z 125.

Quality Control & Impurity Profiling
In a drug development context, this compound is often synthesized via the alkylation of 3-

hydroxybenzaldehyde with 4-chlorobenzyl chloride. The MS method must be capable of

detecting unreacted starting materials.

Distinguishing Impurities
3-Hydroxybenzaldehyde (Starting Material):
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MW: 122 g/mol .

Key Peaks: m/z 122 (

), m/z 121 (

).

Differentiation: Lack of chlorine isotope pattern; significantly shorter retention time on non-

polar columns.

4-Chlorobenzyl Chloride (Reagent):

MW: 161 g/mol .

Key Peaks: m/z 160/162 (

), m/z 125 (Base Peak).

Risk: Both the product and this reagent share the m/z 125 base peak. Chromatographic

separation is mandatory to distinguish them. Relying solely on MS is insufficient if co-

elution occurs.

Isomer Differentiation
Regioisomers (e.g., the 2- or 4-substituted analogs) will produce nearly identical mass spectra.

Differentiation requires:

Chromatographic Retention Time: The 2-substituted isomer typically elutes earlier due to

ortho-effect/hydrogen bonding.

NMR Validation: MS should be paired with

-NMR (coupling constants of aromatic protons) for absolute structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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